molecular formula C11H22O5 B166572 (S)-4,4-diethoxy-2-(hydroxymethyl)butyl acetate CAS No. 134665-24-0

(S)-4,4-diethoxy-2-(hydroxymethyl)butyl acetate

Cat. No. B166572
CAS RN: 134665-24-0
M. Wt: 234.29 g/mol
InChI Key: UFSFOZXONNJSBH-JTQLQIEISA-N
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Description

Butyl acetate, a compound with a similar structure, is a clear, colorless liquid noted for its sweet, fruity odor reminiscent of apples or pears . It’s primarily used as a solvent in the production of lacquers and other surface coatings .


Synthesis Analysis

Butyl acetate is produced through esterification, a chemical reaction between acetic acid and butanol in the presence of a catalyst, often sulfuric acid . A metabolically engineered strain of Escherichia coli has been developed that efficiently converts glucose to butyl acetate .


Molecular Structure Analysis

The molecular formula of butyl acetate is C6H12O2. It consists of four carbon atoms (the butyl group) linked to an acetate group . The butyl group gives the molecule its solvency power, while the acetate group is responsible for its characteristic sweet, fruity odor .


Chemical Reactions Analysis

In the production of butyl acetate, a modified Clostridium CoA-dependent butanol production pathway is used to synthesize butanol which is then condensed with acetyl-CoA through an alcohol acetyltransferase .


Physical And Chemical Properties Analysis

Butyl acetate has a molecular weight of 116.16 g/mol and a boiling point of 126.1°C . It is moderately soluble in water, but miscible with most organic solvents such as ethanol, ether, and chloroform .

Mechanism of Action

While the specific mechanism of action for “(S)-4,4-diethoxy-2-(hydroxymethyl)butyl acetate” is not available, similar compounds like Ivacaftor, a cystic fibrosis transmembrane conductance regulator (CFTR) potentiator, is used to treat cystic fibrosis in patients who have specific genetic mutations that are responsive to the medication .

Safety and Hazards

Butyl acetate is flammable and should be stored and used away from heat sources and open flames . Prolonged exposure can lead to irritation of the eyes, nose, and throat, and in severe cases, it may cause headaches, nausea, and in rare cases, unconsciousness .

Future Directions

The production of butanol, a compound similar to “(S)-4,4-diethoxy-2-(hydroxymethyl)butyl acetate”, from biomass has received considerable research attention due to its advantages over ethanol . Several studies have focused on the production of butanol through the fermentation from raw renewable biomass .

properties

IUPAC Name

[(2S)-4,4-diethoxy-2-(hydroxymethyl)butyl] acetate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H22O5/c1-4-14-11(15-5-2)6-10(7-12)8-16-9(3)13/h10-12H,4-8H2,1-3H3/t10-/m0/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UFSFOZXONNJSBH-JTQLQIEISA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(CC(CO)COC(=O)C)OCC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCOC(C[C@@H](CO)COC(=O)C)OCC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H22O5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20928712
Record name 4,4-Diethoxy-2-(hydroxymethyl)butyl acetate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20928712
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

234.29 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(S)-4,4-diethoxy-2-(hydroxymethyl)butyl acetate

CAS RN

134665-24-0
Record name 2-(2,2-Diethoxyethyl)-1,3-propanediol monoacetate
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0134665240
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 4,4-Diethoxy-2-(hydroxymethyl)butyl acetate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20928712
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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